Cas no 2229274-00-2 (4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-imidazole)

• Product Name: 4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-imidazole
• CAS No: 2229274-00-2
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 5766981
• PubChem ID: 165973799
• Update Time: 2025-10-31

4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• EN300-1811141
• 4-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-1H-imidazole
• 2229274-00-2
• 4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-imidazole

• Inchi： 1S/C12H16N2/c1-12(2)8-3-4-9(10(12)5-8)11-6-13-7-14-11/h4,6-8,10H,3,5H2,1-2H3,(H,13,14)
• InChI Key： XUHNADVTCNZDMW-UHFFFAOYSA-N
• SMILES： N1C=NC=C1C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-imidazole

Introduction to 4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-imidazole (CAS No: 2229274-00-2)

4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-imidazole, identified by the CAS number 2229274-00-2, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its molecular framework, characterized by a fused bicyclic system linked to an imidazole moiety, presents a promising scaffold for the development of novel therapeutic agents. The compound's distinct structural features make it a subject of interest for researchers exploring innovative pharmacological interactions.

The bicyclo3.1.1hept-2-en core of this molecule introduces a high degree of steric complexity, which can be leveraged to modulate binding affinities and selectivity in biological targets. This structural motif is not commonly encountered in known pharmaceuticals, suggesting potential advantages in terms of reduced off-target effects and improved pharmacokinetic profiles. The presence of 6,6-dimethyl substituents further enhances the rigidity and stability of the bicyclic ring, contributing to the compound's overall chemical robustness.

1H-imidazole, a heterocyclic aromatic ring system, is well-documented for its role in various biological processes and its utility as a pharmacophore in drug design. The integration of this moiety with the bicyclic structure in 4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-imidazole creates a multifaceted platform that can interact with multiple biological targets simultaneously. This characteristic is particularly valuable in the pursuit of multitarget drugs, which are increasingly recognized for their therapeutic efficacy and potential to address complex diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets with greater precision. Studies indicate that the bicyclo3.1.1hept-2-en moiety may engage with protein binding pockets through hydrophobic interactions and π-stacking, while the imidazole ring could form hydrogen bonds with polar residues in the target proteins. These insights are crucial for optimizing the compound's pharmacological properties through structure-based drug design approaches.

The synthesis of 4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-imidazole presents unique challenges due to its complex three-dimensional structure. However, recent developments in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have made it feasible to construct this molecule with high yield and purity. These advancements not only facilitate access to the compound for further studies but also provide valuable insights into synthetic strategies that can be applied to other structurally similar molecules.

In vitro studies have begun to explore the potential therapeutic applications of 4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-imidazole by investigating its interactions with various biological targets relevant to human health and disease. Preliminary results suggest that the compound exhibits promising activity against certain enzymes and receptors involved in inflammatory pathways, making it a candidate for further development as an anti-inflammatory agent or for combination therapies targeting multiple disease mechanisms.

The imidazole moiety, known for its versatility in medicinal chemistry, has been extensively studied for its role in modulating enzyme activity and receptor function. In 4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-imidazole, this moiety may serve as a key pharmacophoric element responsible for mediating interactions with biological targets such as kinases, phosphodiesterases, and ion channels. The unique structural features of this compound provide an opportunity to explore new mechanisms of action that could lead to breakthroughs in treating various diseases.

The potential applications of 4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-imidazole extend beyond traditional pharmaceutical uses into areas such as agrochemicals and material science, where its distinct chemical properties may find novel applications. For instance, the rigid bicyclic structure could be exploited to develop new materials with enhanced stability or specific recognition capabilities for industrial applications.

As research continues to uncover new insights into the structure-activity relationships of this compound, it is anticipated that 4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1H-imidazole will emerge as a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs. The combination of its unique structural features and promising biological activity positions it as a compelling candidate for further investigation by academic researchers and pharmaceutical companies alike.